Cas no 56796-91-9 (Hexadecanoic acid, 7-methyl-)

• Product Name: Hexadecanoic acid, 7-methyl-
• CAS No: 56796-91-9
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 1603090
• PubChem ID: 5312297
• Update Time: 2025-04-21

Hexadecanoic acid, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 7-methyl-
• 7-methylhexadecanoic acid
• DTXSID20415551
• UQHCSAXPQPCWOO-UHFFFAOYSA-N
• SCHEMBL951734
• LMFA01020200
• CHEBI:179973
• 56796-91-9
• 7-methyl-hexadecanoic acid

• Inchi： 1S/C17H34O2/c1-3-4-5-6-7-8-10-13-16(2)14-11-9-12-15-17(18)19/h16H,3-15H2,1-2H3,(H,18,19)
• InChI Key： UQHCSAXPQPCWOO-UHFFFAOYSA-N
• SMILES： OC(CCCCCC(C)CCCCCCCCC)=O

Computed Properties

• Exact Mass: 270.25602
• Monoisotopic Mass: 270.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids